N-Boc-N-Desmethyl Imatinib
N-Boc-N-Desmethyl Imatinib
Brand Name:
Vulcanchem
CAS No.:
1076199-23-9
VCID:
VC0023361
InChI:
InChI=1S/C33H37N7O3/c1-23-7-12-27(20-29(23)38-31-35-15-13-28(37-31)26-6-5-14-34-21-26)36-30(41)25-10-8-24(9-11-25)22-39-16-18-40(19-17-39)32(42)43-33(2,3)4/h5-15,20-21H,16-19,22H2,1-4H3,(H,36,41)(H,35,37,38)
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C(=O)OC(C)(C)C)NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C33H37N7O3
Molecular Weight:
579.705
N-Boc-N-Desmethyl Imatinib
CAS No.: 1076199-23-9
Reference Standards
VCID: VC0023361
Molecular Formula: C33H37N7O3
Molecular Weight: 579.705
| CAS No. | 1076199-23-9 |
|---|---|
| Product Name | N-Boc-N-Desmethyl Imatinib |
| Molecular Formula | C33H37N7O3 |
| Molecular Weight | 579.705 |
| IUPAC Name | tert-butyl 4-[[4-[[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]carbamoyl]phenyl]methyl]piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C33H37N7O3/c1-23-7-12-27(20-29(23)38-31-35-15-13-28(37-31)26-6-5-14-34-21-26)36-30(41)25-10-8-24(9-11-25)22-39-16-18-40(19-17-39)32(42)43-33(2,3)4/h5-15,20-21H,16-19,22H2,1-4H3,(H,36,41)(H,35,37,38) |
| Standard InChIKey | PNYCXPQYRFQURW-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C(=O)OC(C)(C)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Synonyms | 4-[[4-[[[4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]amino]carbonyl]phenyl]methyl]-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester; |
| PubChem Compound | 46780861 |
| Last Modified | Nov 11 2021 |
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